Cas no 82700-50-3 (Propanedial, [(4-methoxyphenyl)methylene]-)

• Product Name: Propanedial, [(4-methoxyphenyl)methylene]-
• CAS No: 82700-50-3
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 686945
• PubChem ID: 12909871
• Update Time: 2025-04-19

Propanedial, [(4-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedial, [(4-methoxyphenyl)methylene]-
• 2-[(4-methoxyphenyl)methylidene]propanedial
• 82700-50-3
• DTXSID10512725
• [(4-Methoxyphenyl)methylidene]propanedial

• Inchi： 1S/C11H10O3/c1-14-11-4-2-9(3-5-11)6-10(7-12)8-13/h2-8H,1H3
• InChI Key： ADFFWLNJMVXFCY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(/C=C(\C=O)/C=O)=CC=1

Computed Properties

• Exact Mass: 190.062994177g/mol
• Monoisotopic Mass: 190.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų